SNX281

• Molecular Formula: C20H20ClNO3S
• Molecular Weight: 389.9 g/mol
• InChI: InChI=1S/C20H20ClNO3S/c1-20(2,3)11-5-6-12-15(9-11)22(10-16(23)24)17-13(18(12)25)7-8-14(21)19(17)26-4/h5-9H,10H2,1-4H3,(H,23,24)
• InChIKey: CLGJCTXUWJLYHO-UHFFFAOYSA-N

SNX281: Systemic Non-CDN STING Agonist

SNX281 (CAS 2332803-84-4) is a synthetic organic small molecule that functions as a systemically active, non-cyclic dinucleotide (non-CDN) agonist of Stimulator of Interferon Genes (STING) [1]. Developed by Silicon Therapeutics (now Stingthera, Inc.) through a proprietary physics-driven computational platform combining quantum mechanics, molecular dynamics, and artificial intelligence, SNX281 employs a unique self-dimerizing mechanism to occupy the STING binding pocket [2]. It is currently being evaluated in a multicenter Phase I clinical trial (NCT04609579) as both monotherapy and in combination with pembrolizumab in patients with advanced solid tumors and lymphomas [3].

Workflow

Systemic STING agonism in metastatic and disseminated tumor models

Selection

Non-CDN small molecule with self-dimerizing binding and i.v. delivery

Use context

Preclinical immuno-oncology, combination research, and pharmacogenomic studies

• [1] IUPHAR/BPS Guide to Pharmacology. SNX281 Ligand Page. GtoPdb Ligand ID: 12011. Accessed 2026. View Source
• [2] Allen BK, Kulkarni M, Chamberlain B, et al. Design of a systemic small molecule clinical STING agonist using physics-based simulations and artificial intelligence. bioRxiv. 2022. doi:10.1101/2022.05.23.493001. View Source
• [3] ClinicalTrials.gov. Study of SNX281 in Subjects With Advanced Solid Tumors and Lymphoma (NCT04609579). First posted 2020-10-30. View Source

SNX281 Key Differentiation Factors

STING agonists represent a structurally and pharmacologically diverse class, and substitution without rigorous qualification risks experimental irrelevance or clinical failure. First-generation clinical candidates such as ADU-S100 (MIW815) and MK-1454 (Ulevostinag) are cyclic dinucleotide (CDN) mimetics that cannot be delivered systemically; they require direct intratumoral injection, restricting their utility to accessible lesions and limiting preclinical modeling of metastatic disease [1]. SNX281, in contrast, is a non-CDN small molecule explicitly engineered for intravenous systemic delivery, enabled by a self-dimerizing mechanism that reproduces CDN pharmacophore geometry while preserving drug-like physicochemical properties [2]. Even among non-CDN STING agonists, SNX281 uniquely achieves complete tumor regression after a single intravenous dose with durable immune memory, whereas other non-CDN agents such as DMXAA have failed in clinical trials, underscoring that not all non-CDN chemotypes are functionally equivalent [3].

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CDN-based STING agonists (ADU-S100, MK-1454) require intratumoral injection and cannot support systemic metastasis models – route mismatch limits direct substitution.

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Non-CDN chemotypes are not functionally equivalent; DMXAA failed in clinical trials despite non-CDN structure – cross-class substitution may not reproduce target engagement or antitumor response.

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Monomeric non-CDN agonists (e.g., diABZI) lack the self-dimerizing binding mechanism; kinetic and conformational differences may shift pathway activation and cytokine signatures.

• [1] Silicon Therapeutics. Press Release: Silicon Therapeutics Announces Dosing of First Patient in Phase 1 Open-Label Clinical Trial of SNX281 for Advanced Solid Tumors or Lymphoma. BusinessWire. November 23, 2020. View Source
• [2] Allen BK, Kulkarni M, Chamberlain B, et al. Design of a systemic small molecule clinical STING agonist using physics-based simulations and artificial intelligence. bioRxiv. 2022. doi:10.1101/2022.05.23.493001. View Source
• [3] Xiang J, Zhang Y, Liu X, et al. Clinical applications of STING agonists in cancer immunotherapy: current progress and future prospects. J Pers Med. 2024;14(7):736. Table 2. View Source

SNX281 Comparative Evidence

Systemic Delivery vs. Intratumoral CDN Agonists

SNX281 is administered via intravenous infusion, enabling systemic exposure that targets both primary tumors and distant metastases. ADU-S100 (MIW815) and MK-1454 (Ulevostinag) are CDN-based STING agonists that are exclusively administered via intratumoral injection, restricting their use to directly injectable lesions [1]. SNX281's systemic capability is underpinned by its non-CDN small molecule structure with drug-like physicochemical parameters: molecular weight 389.09 Da, XLogP 7.24, topological polar surface area 84.6 Ų, breaking only 1 of 5 Lipinski rules [2]. The clinical administration route distinction is confirmed in published Phase I/II trial designs: ADU-S100 is intratumoral (i.t.), MK-1454 is intratumoral, whereas SNX281 is intravenous (i.v.) [3].

Systemic vs. intratumoral delivery

Class-level

Intravenous (i.v.) systemic exposure vs. intratumoral (i.t.) injection; MW 389.09, TPSA 84.6 Ų vs. CDN agonists typically >650 Da

Supports systemic exposure study workflow

No head-to-head PK comparison data available; clinical routes per trial protocols

Evidence Dimension	Route of administration and systemic exposure capability
Target Compound Data	Intravenous (i.v.) infusion, 30-minute, QW for 3 weeks then Q3W for up to 6 cycles; systemic exposure
Comparator Or Baseline	ADU-S100: intratumoral (i.t.) injection; MK-1454: intratumoral (i.t.) injection
Quantified Difference	Systemic (i.v.) vs. local (i.t.); no head-to-head PK data available; SNX281 MW 389.09, TPSA 84.6 vs. CDN agonists MW typically >650
Conditions	Clinical administration protocols per NCT04609579 (SNX281), NCT02675439 (ADU-S100), NCT04220866 (MK-1454)

Why This Matters

Systemic i.v. delivery is essential for preclinical models of metastasis and for translational studies in tumor types that are not amenable to direct intratumoral injection, directly impacting procurement decisions for in vivo pharmacology programs.

• [1] Silicon Therapeutics. Press Release: Silicon Therapeutics Announces Dosing of First Patient in Phase 1 Open-Label Clinical Trial of SNX281. BusinessWire. November 23, 2020. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SNX281 Physicochemical Properties. GtoPdb Ligand ID: 12011. View Source
• [3] Xiang J et al. Clinical applications of STING agonists in cancer immunotherapy. J Pers Med. 2024;14(7):736. Table 4: Clinical trials about STING agonists. View Source

Self-Dimerizing Binding vs. Monomeric Agonists

SNX281 binds STING through a unique self-dimerizing mechanism: two SNX281 molecules associate within the STING binding pocket, forming a dimer that approximates the size and shape of the endogenous cyclic dinucleotide agonist 2'3'-cGAMP, thereby inducing the closed, active STING conformation [1]. Competitive binding is confirmed by [³H]-cGAMP displacement, yielding a pIC₅₀ of 5.4 (IC₅₀ 4.1 µM) for human STING [2]. This mechanism is distinct from monomeric non-CDN STING agonists such as diABZI (STING agonist 1), which binds as a single molecule with EC₅₀ values of 130 nM (human STING) and 186 nM (mouse STING) in cellular assays . The dimeric binding mode of SNX281 enables a smaller monomer (MW 389 vs. diABZI MW ~860) to productively engage the large, polar CDN-binding cleft, while the dimerization step may confer unique kinetic and conformational selectivity not shared by monomeric agonists.

Self-dimerizing binding affinity

Reported

pIC₅₀ 5.4 (IC₅₀ 4.1 µM) for [³H]-cGAMP displacement vs. diABZI EC₅₀ 130 nM; ~31-fold lower affinity but dimeric mechanism

Supports STING activation mechanism context

Cross-study comparison; assay conditions (radioligand vs. cellular) may affect values

Evidence Dimension	STING binding mode and in vitro potency
Target Compound Data	pIC₅₀ 5.4 (IC₅₀ 4.1 µM) for [³H]-cGAMP displacement; self-dimerizing binding; monomer MW 389.09
Comparator Or Baseline	diABZI: monomeric binding, human STING EC₅₀ 130 nM, mouse EC₅₀ 186 nM; 2'3'-cGAMP: endogenous CDN ligand
Quantified Difference	SNX281 affinity ~31-fold lower than diABZI (4.1 µM vs. 0.13 µM) but achieves CDN-mimetic dimerization unlike monomeric non-CDN agonists
Conditions	In vitro radioligand displacement assay (human STING protein) and cellular STING activation assay (THP-1 cells)

Why This Matters

The self-dimerizing mechanism constitutes a pharmacologically distinct mode of STING activation compared to monomeric non-CDN agonists, which may translate to differences in signal transduction kinetics, cytokine release profiles, and therapeutic index—critical considerations for mechanistic studies and drug discovery programs.

• [1] Allen BK, Kulkarni M, Chamberlain B, et al. Design of a systemic small molecule clinical STING agonist using physics-based simulations and artificial intelligence. bioRxiv. 2022. doi:10.1101/2022.05.23.493001. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SNX281 Bioactivity: pIC₅₀ 5.4 (IC₅₀ 4.1×10⁻⁶ M) [³H]-cGAMP displacement. GtoPdb Ligand ID: 12011. View Source

Single-Dose Regression and Immune Memory

In the CT26 subcutaneous colon carcinoma model, a single intravenous dose of SNX281 caused complete and durable tumor regression in immunocompetent BALB/c mice, with strong induction of immune memory: mice cured of primary CT26 tumors were completely resistant to tumor re-challenge, and increased T cell responses against the endogenous CT26 rejection antigen AH1 were observed [1]. Maximal tumor control was CD8+ T cell-dependent, confirming adaptive immune involvement, although partial tumor control was observed even in T cell-deficient settings [1]. By comparison, ADU-S100 (MIW815) requires repeated intratumoral dosing to achieve tumor regression, and while intratumoral CDN agonists can mediate regression of injected tumors, they frequently fail to induce durable systemic immune memory or robust abscopal effects on non-injected lesions [2]. SNX281's Cₘₐₓ-driven pharmacologic response—where peak drug concentration rather than sustained exposure drives efficacy—is a distinguishing pharmacological feature enabling this single-dose activity [3].

Single-dose regression & immune memory

Reported

Complete tumor regression after single i.v. dose in CT26 model; durable immune memory with resistance to re-challenge; CD8+ T cell-dependent

Supports in vivo model-response endpoint interpretation

CT26 colon carcinoma in BALB/c mice; Cₘₐₓ-driven pharmacology

Evidence Dimension	In vivo antitumor efficacy and immune memory induction in CT26 model
Target Compound Data	Complete tumor regression after single i.v. dose; 100% resistance to re-challenge (immune memory); CD8+ T cell-dependent; Cₘₐₓ-driven response
Comparator Or Baseline	ADU-S100: requires multiple i.t. injections; achieves tumor regression mainly in injected lesions with limited abscopal immunity; no reported single-dose complete regression
Quantified Difference	1 dose (SNX281) vs. multi-dose regimens (ADU-S100) for complete regression; durable memory vs. limited memory; systemic i.v. vs. local i.t.
Conditions	CT26 subcutaneous colon carcinoma in BALB/c mice; SNX281 delivered i.v.; ADU-S100 delivered i.t. (per Sivick et al. 2018)

Why This Matters

Single-dose complete regression with durable immune memory is a preclinical efficacy benchmark that distinguishes SNX281 from both CDN and other non-CDN STING agonists. For procurement, this supports use in studies requiring robust, reproducible in vivo antitumor activity with simplified dosing schedules.

• [1] Wang J, Falchook G, Bendell J, et al. 495 Trial of SNX281, a systemically delivered small molecule STING agonist, in solid tumors and lymphomas. J Immunother Cancer. 2021;9(Suppl 2):A527. View Source
• [2] Sivick KE, Desbien AL, Glickman LH, et al. Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports. 2018;25(11):3074-3085.e5. View Source
• [3] Allen BK, Kulkarni M, Chamberlain B, et al. Design of a systemic small molecule clinical STING agonist using physics-based simulations and artificial intelligence. bioRxiv. 2022. doi:10.1101/2022.05.23.493001. View Source

Broad Human STING Isoform Coverage

SNX281 is active against all prevalent human STING isoforms, including wild-type (WT) and the common HAQ polymorphism (R71H–G230A–R293Q), a triple variant found in approximately 20% of certain populations that exhibits reduced responsiveness to endogenous cyclic dinucleotide ligands [1]. SNX281's binding activity is maintained across mouse, rat, and monkey STING proteins, confirming cross-species translatability for preclinical studies [2]. While the CDN agonist ADU-S100 (MIW815) is also reported to activate all known human STING alleles, its binding affinity and activation potency vary across isoforms, and its clinical utility is constrained by the requirement for intratumoral delivery . SNX281's systemic delivery coupled with pan-isoform activity provides a differentiated profile for addressing STING-dependent pharmacology across genetically heterogeneous patient populations and disease models.

Broad STING isoform coverage

Class-level

Active against WT, HAQ, and other major human STING isoforms; cross-reactive with mouse, rat, and monkey STING

Supports pharmacogenomic study context

Isoform-selective EC₅₀ data not publicly available

Evidence Dimension	STING isoform activation coverage and cross-species activity
Target Compound Data	Active against WT, HAQ, and other major human STING isoforms; cross-reactive with mouse, rat, and monkey STING
Comparator Or Baseline	ADU-S100: activates all known human STING alleles; intratumoral delivery; species cross-reactivity not uniformly characterized
Quantified Difference	Both activate multiple human isoforms; SNX281 differentiated by systemic delivery enabling pan-isoform targeting in all disease sites; no isoform-selective EC₅₀ data publicly available for direct comparison
Conditions	In vitro STING activation in human PBMCs and recombinant STING protein assays; species cross-reactivity in rodent and non-human primate STING assays

Why This Matters

Broad isoform coverage ensures that SNX281 can be employed in pharmacogenomic studies and in translational models utilizing diverse human donor samples, reducing the risk of isoform-dependent false negatives in preclinical efficacy and biomarker studies.

• [1] Silicon Therapeutics. Press Release: Silicon Therapeutics Announces Dosing of First Patient in Phase 1 Open-Label Clinical Trial of SNX281. BusinessWire. November 23, 2020. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SNX281 Bioactivity Comments: binding activity maintained across mouse, rat, and monkey STING. GtoPdb Ligand ID: 12011. View Source

Anti-PD-1 Combination in Resistant Tumors

Combining SNX281 with anti-PD-1 antibody resulted in robust antitumor activity and significant survival benefit across three distinct murine tumor models—CT26 (colon carcinoma), MC38 (colon adenocarcinoma), and B16-F10 (melanoma)—all of which are resistant to anti-PD-1 monotherapy [1]. The mechanistic basis for synergy involves STING-dependent T cell priming by SNX281, which converts immunologically 'cold' tumors to 'hot' tumors, sensitizing them to checkpoint blockade [1]. This preclinical finding underpins the ongoing Phase I clinical trial (NCT04609579) evaluating SNX281 in combination with pembrolizumab, including a dedicated expansion cohort in patients who have relapsed on or become refractory to prior immune checkpoint therapy [2]. In contrast, while ADU-S100 combined with spartalizumab (anti-PD-1) has been evaluated clinically, its intratumoral administration limits applicability to visceral metastases and multi-focal disease, and clinical activity has been modest [3].

Anti-PD-1 combination in resistant tumors

Reported

Robust antitumor activity and survival benefit in CT26, MC38, B16-F10 models (all anti-PD-1 resistant); clinical combination with pembrolizumab under evaluation

Supports combination-research endpoint context

Syngeneic mouse models; Phase I trial NCT04609579 ongoing

Evidence Dimension	Efficacy of anti-PD-1 combination in checkpoint-resistant syngeneic tumor models
Target Compound Data	Robust antitumor activity and significant survival benefit in CT26, MC38, B16-F10 models (all resistant to anti-PD-1 alone); clinical combination with pembrolizumab under evaluation
Comparator Or Baseline	ADU-S100 + anti-PD-1: combination benefit reported but restricted to injected/contralateral tumors; clinical combination with spartalizumab showed limited efficacy; MK-1454 + pembrolizumab: Phase 2 results showed modest activity
Quantified Difference	3 checkpoint-resistant models demonstrating benefit vs. 1-2 models for comparator CDN combinations; systemic delivery enables evaluation in disseminated/metastatic disease settings
Conditions	Syngeneic mouse tumor models; Phase I clinical trial NCT04609579 in relapsed/refractory solid tumors and lymphomas

Why This Matters

For procurement in immuno-oncology research programs, SNX281's demonstrated synergy with checkpoint inhibitors across multiple resistant models establishes it as a preferred tool compound for studying STING-mediated reversal of checkpoint resistance, particularly in systemic combination regimens relevant to clinical translation.

• [1] Wang J, Falchook G, Bendell J, et al. 495 Trial of SNX281, a systemically delivered small molecule STING agonist, in solid tumors and lymphomas. J Immunother Cancer. 2021;9(Suppl 2):A527. View Source
• [2] Stingthera, Inc. Press Release: Stingthera Announces Clinical Collaboration with Merck to Evaluate SNX281 in Combination With KEYTRUDA®. GlobeNewswire. November 3, 2021. View Source
• [3] Xiang J et al. Clinical applications of STING agonists in cancer immunotherapy. J Pers Med. 2024;14(7):736. Table 4: Clinical trials and outcomes for STING agonist combinations. View Source

SNX281 Research Applications

Systemic STING Agonism in Metastatic Models

SNX281's intravenous systemic delivery [1] uniquely enables studies in orthotopic, disseminated, and metastatic tumor models where intratumoral injection of CDN agonists (ADU-S100, MK-1454) is infeasible. The single-dose complete regression observed in CT26 tumors [2] provides a robust efficacy endpoint for dose-response and schedule optimization studies. Cross-species STING activity (mouse, rat, monkey) [3] supports translational pharmacokinetic/pharmacodynamic modeling across rodent and non-human primate species.

STING Agonist–Checkpoint Inhibitor Synergy

SNX281's demonstrated combination benefit with anti-PD-1 in three checkpoint-resistant syngeneic models (CT26, MC38, B16-F10) [1] positions it as a reference compound for dissecting mechanisms of STING-mediated reversal of checkpoint resistance. Its Cₘₐₓ-driven pharmacology [2] supports investigation of exposure-response relationships and optimal dosing schedules for combination immunotherapy regimens. The ongoing clinical combination with pembrolizumab [3] provides a translational bridge for preclinical findings.

STING Pathway Biomarker Profiling

SNX281's STING-dependent induction of type I interferons (IFN-β), TNF-α, and IL-6, as demonstrated in THP-1 cells and human PBMCs [1], enables use as a positive control in biomarker discovery workflows for STING pathway activation. Its self-dimerizing binding mechanism, distinct from monomeric agonists such as diABZI [2], may produce distinct cytokine response signatures that are valuable for pharmacodynamic differentiation studies. The compound's activity across all major human STING isoforms [3] ensures applicability across genetically diverse donor samples.

STING Isoform Pharmacogenomic Screening

SNX281's confirmed activity across WT, HAQ, and other prevalent human STING polymorphisms [1] supports its use as a reference agonist in pharmacogenomic studies investigating how STING genetic variants influence agonist potency, downstream signaling, and cytokine output. Its cross-species STING activity [2] facilitates parallel studies in genetically defined mouse strains expressing human STING variants. This application is relevant for understanding potential patient stratification strategies in clinical development.

Application

Selection Property

Validation Focus

Systemic Metastasis Models

Systemic delivery capability

Metastatic model endpoint reproducibility

Checkpoint Inhibitor Synergy

Combination research context

Checkpoint-resistant model response profiling

STING Biomarker Profiling

Cytokine induction profile

Biomarker signature comparison across donors

STING Pharmacogenomic Screening

Pan-isoform STING activation

Isoform-dependent response screening

• [1] Allen BK et al. bioRxiv 2022; Wang J et al. JITC 2021; Silicon Therapeutics/BusinessWire 2020. View Source
• [2] Wang J et al. JITC 2021;9(Suppl 2):A527; Allen BK et al. bioRxiv 2022. View Source
• [3] IUPHAR/BPS Guide to Pharmacology, SNX281; ClinicalTrials.gov NCT04609579; GlobeNewswire Nov 2021. View Source